Cas no 2228884-66-8 (2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid)

• Product Name: 2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid
• CAS No: 2228884-66-8
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6276827
• PubChem ID: 165837770
• Update Time: 2025-06-08

2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid
• EN300-1824607
• 2228884-66-8
• 2-[1-(2-methoxypyridin-3-yl)cyclopropyl]acetic acid

• Inchi： 1S/C11H13NO3/c1-15-10-8(3-2-6-12-10)11(4-5-11)7-9(13)14/h2-3,6H,4-5,7H2,1H3,(H,13,14)
• InChI Key： QJXWPMQNIAMIRK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)C1(CC(=O)O)CC1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4Ų

Additional information on 2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid

Introduction to 2-1-(2-methoxypyridin-3-yl)cyclopropylacetic Acid (CAS No. 2228884-66-8)

2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid, identified by its CAS number 2228884-66-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a unique structural motif combining a cyclopropyl ring with a methoxypyridine moiety, has garnered attention due to its potential biological activity and the versatility of its chemical framework. The compound's design reflects the growing trend in medicinal chemistry towards the development of heterocyclic scaffolds that can modulate biological pathways with high specificity and efficacy.

The structural composition of 2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid is characterized by a cyclopropylacetic acid backbone substituted with a 2-methoxypyridine group at the 3-position. This arrangement creates a molecular entity that is both synthetically accessible and biologically relevant. The cyclopropyl group, known for its ability to enhance metabolic stability and binding affinity, is paired with the pyridine ring, which is a common pharmacophore in many bioactive molecules. The methoxy group on the pyridine ring further modulates the electronic properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurological disorders. The compound 2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid has emerged as a promising candidate in this context due to its unique structural features. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathogenesis. For instance, its scaffold resembles known inhibitors of kinases and other enzyme targets, making it a valuable starting point for structure-based drug design.

The synthesis of 2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid involves multi-step organic transformations that highlight the synthetic ingenuity required to construct complex molecular architectures. Key steps include the formation of the cyclopropylacetic acid core, followed by functionalization with the 2-methoxypyridine group. Advanced synthetic techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to achieve high yields and purity. These synthetic strategies not only demonstrate the compound's feasibility but also showcase the advancements in synthetic organic chemistry that enable the creation of complex drug-like molecules.

The biological evaluation of 2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid has revealed intriguing properties that warrant further investigation. In vitro assays have shown potential activity against targets such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), which are implicated in various pathological processes. The presence of the cyclopropyl group appears to enhance binding interactions with these targets, leading to potent inhibitory effects. Additionally, the methoxypyridine moiety contributes to favorable pharmacokinetic properties, including improved solubility and metabolic stability.

One of the most compelling aspects of 2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid is its potential for further derivatization to generate novel analogs with enhanced biological activity or improved pharmacological profiles. Medicinal chemists have explored various strategies to modify this scaffold, including introducing different substituents on the cyclopropyl ring or altering the pyridine core. Such modifications can fine-tune key interactions with biological targets, leading to compounds with superior efficacy and reduced side effects.

The development of computational tools for virtual screening and molecular modeling has accelerated the process of identifying promising candidates like 2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid. These tools allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. By leveraging computational methods, scientists can rapidly screen large libraries of compounds and identify those most likely to exhibit desired biological activities. This approach has significantly shortened drug discovery timelines and reduced costs associated with traditional trial-and-error methods.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are based on natural products or their derivatives, highlighting their importance as sources of bioactive molecules. The structural features of 2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid, particularly its combination of a cyclopropyl ring and a pyridine moiety, echo motifs found in natural products known for their therapeutic properties. This connection underscores the value of integrating natural product chemistry into modern drug discovery efforts.

Ongoing research into 2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid continues to uncover new insights into its potential applications. Studies are underway to evaluate its efficacy in animal models of disease and to assess its safety profile for clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing this compound from preclinical development to clinical trials. Such partnerships leverage complementary expertise and resources, increasing the likelihood of success in bringing new therapies to patients.

The future prospects for 2-1-(2-methoxypyridin-3-yl)cyclopropylacetic acid appear promising, driven by its unique structural features and preliminary biological activity. As research progresses, it is expected that additional derivatives will be developed with enhanced properties suitable for therapeutic use. The compound exemplifies how innovative molecular design can lead to breakthroughs in drug discovery and highlights the importance of interdisciplinary collaboration in addressing complex biomedical challenges.